Cas no 1361520-32-2 (2,3-Bis(2,4,6-trichlorophenyl)pyridine)

• Product Name: 2,3-Bis(2,4,6-trichlorophenyl)pyridine
• CAS No: 1361520-32-2
• MF: C₁₇H₇Cl₆N
• MW: 437.962178468704
• CID: 4970299
• Update Time: 2025-10-28

2,3-Bis(2,4,6-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(2,4,6-trichlorophenyl)pyridine

• Inchi： 1S/C17H7Cl6N/c18-8-4-11(20)15(12(21)5-8)10-2-1-3-24-17(10)16-13(22)6-9(19)7-14(16)23/h1-7H
• InChI Key： VRQUJSPZSNDWQT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=CC=CN=C1C1C(=CC(=CC=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 400
• XLogP3: 7.9
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Bis(2,4,6-trichlorophenyl)pyridine

Recent Advances in the Study of 2,3-Bis(2,4,6-trichlorophenyl)pyridine (CAS: 1361520-32-2)

2,3-Bis(2,4,6-trichlorophenyl)pyridine (CAS: 1361520-32-2) is a chlorinated pyridine derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and materials science. This compound, characterized by its trichlorophenyl substituents, exhibits remarkable stability and reactivity, making it a valuable scaffold for the development of novel pharmaceuticals and functional materials.

Recent studies have focused on the synthesis and optimization of 2,3-Bis(2,4,6-trichlorophenyl)pyridine, exploring its potential as a key intermediate in the production of bioactive molecules. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to achieve high yields and purity. These efforts have paved the way for the compound's application in drug discovery, particularly in the design of inhibitors targeting specific enzymes or receptors.

In the realm of medicinal chemistry, 2,3-Bis(2,4,6-trichlorophenyl)pyridine has shown promise as a precursor for the development of antimicrobial and anticancer agents. Preliminary in vitro studies have demonstrated its efficacy against a range of bacterial strains and cancer cell lines, with mechanistic investigations revealing its ability to disrupt critical cellular processes. These findings underscore the compound's potential as a lead structure for further optimization and clinical development.

Beyond its biomedical applications, 2,3-Bis(2,4,6-trichlorophenyl)pyridine has also been investigated for its utility in materials science. Its robust aromatic framework and electron-withdrawing chlorine substituents make it an attractive candidate for the design of organic semiconductors and photovoltaic materials. Recent work has explored its incorporation into conjugated polymers and small-molecule systems, with promising results in terms of charge transport and light absorption properties.

Despite these advancements, challenges remain in the large-scale production and practical application of 2,3-Bis(2,4,6-trichlorophenyl)pyridine. Issues such as cost-effective synthesis, environmental impact, and scalability need to be addressed to fully realize its potential. Ongoing research is focused on developing greener synthetic routes and exploring novel derivatives with enhanced properties.

In conclusion, 2,3-Bis(2,4,6-trichlorophenyl)pyridine (CAS: 1361520-32-2) represents a versatile and promising compound with wide-ranging applications in both the pharmaceutical and materials science sectors. Continued research and development efforts are expected to unlock further opportunities for this molecule, contributing to advancements in drug discovery and functional materials.